
Proper Disposal of Glucantime: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glucantime

Cat. No.: B087149 Get Quote

Essential Safety and Logistical Information for the Disposal of Meglumine Antimoniate

For researchers, scientists, and drug development professionals, the proper disposal of

Glucantime (meglumine antimoniate), an antimony-based compound, is a critical component

of laboratory safety and environmental responsibility.[1][2][3] Due to its antimony content,

Glucantime and its associated waste are classified as hazardous and require strict adherence

to disposal protocols to mitigate risks to human health and the environment.[1][4][5][6] This

guide provides a procedural, step-by-step framework for the safe handling and disposal of

Glucantime.

Regulatory Classification
Antimony compounds are designated as hazardous waste by multiple regulatory bodies.[1] In

the United States, they are listed as hazardous air pollutants under the Clean Air Act.[1] The

Environmental Protection Agency (EPA) regulates hazardous pharmaceutical waste under

Subpart P of the Resource Conservation and Recovery Act (RCRA), which expressly prohibits

the disposal of such waste via the sewer system.[7][8] All waste containing Glucantime must

be treated as hazardous unless otherwise determined by a qualified environmental health and

safety (EHS) professional.[1]
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Regulatory Body
Classification of Antimony
Compounds

Key Regulation/Guideline

EPA (USA)
Hazardous Waste, Hazardous

Air Pollutant

Resource Conservation and

Recovery Act (RCRA) -

Subpart P

EU Hazardous
Regulation (EC) No 1272/2008

(CLP Regulation)

OSHA (USA) Hazardous Substance
Hazard Communication

Standard (29 CFR 1910.1200)

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of Glucantime is through a licensed

chemical destruction plant or via controlled incineration with flue gas scrubbing.[9] It is

imperative not to discharge Glucantime into sewer systems or contaminate water sources.[4]

[9]

1. Personal Protective Equipment (PPE): Before handling Glucantime for disposal, ensure the

use of appropriate PPE, including:

Chemical-impermeable gloves

Safety goggles

A lab coat

2. Waste Segregation and Collection:

Collect all waste Glucantime, including unused or expired solutions, in a designated and

clearly labeled hazardous waste container.[9] These containers are typically black for

hazardous pharmaceutical waste.[7]

Any materials that have come into contact with Glucantime, such as needles, syringes,

vials, gloves, and weighing paper, must also be disposed of in the same hazardous waste

container.[9]
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It is critical not to save any remaining meglumine antimoniate for future applications due to

the high risk of contamination.[10]

Ensure the hazardous waste container is kept securely closed when not in use.[9]

3. Accidental Spill Management: In the event of a Glucantime spill, follow these procedures:

Evacuate non-essential personnel from the area.[4]

Eliminate any potential sources of ignition.[4]

If the spill involves a solid or powdered form of an antimony compound, moisten the material

first to prevent dust from becoming airborne.[4]

Use a HEPA-filter vacuum for cleanup and place the collected material into a sealed

container for disposal.[4]

Thoroughly ventilate and wash the affected area after the cleanup is complete.[4]

Do not wash spills into the sewer system.[4]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup for the hazardous waste.[9]

Provide the waste disposal contractor with the Safety Data Sheet (SDS) for Glucantime
(meglumine antimoniate) to ensure they have all necessary information for safe handling,

transportation, and disposal.[9]

5. Container Disposal:

Empty Glucantime ampoules or vials should be managed as hazardous waste along with

their contents.[6] If institutional policy allows for the rinsing of empty containers, they should

be triple-rinsed with a suitable solvent.[9] The rinsate must be collected and treated as

hazardous waste.[9] After proper decontamination, the container may be offered for recycling

or reconditioning.[9]
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Caption: Workflow for the safe disposal of Glucantime waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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